Cas no 1186195-31-2 (2-bromo-1-fluoro-4-(isocyanatomethyl)benzene)

• Product Name: 2-bromo-1-fluoro-4-(isocyanatomethyl)benzene
• CAS No: 1186195-31-2
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 6311575
• PubChem ID: 45790847
• Update Time: 2025-10-28

2-bromo-1-fluoro-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-4-(isocyanatomethyl)benzene
• 1186195-31-2
• GEO-04021
• 3-BROMO-4-FLUORO-ISOCYANATOMETHYLBENZENE
• MFCD06740480
• AKOS005256785
• EN300-1910315

• Inchi： 1S/C8H5BrFNO/c9-7-3-6(4-11-5-12)1-2-8(7)10/h1-3H,4H2
• InChI Key： LJGQTQJCZBAWLL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN=C=O)F

Computed Properties

• Exact Mass: 228.95385g/mol
• Monoisotopic Mass: 228.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 267.8±30.0 °C at 760 mmHg
• Flash Point: 115.8±24.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-bromo-1-fluoro-4-(isocyanatomethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-bromo-1-fluoro-4-(isocyanatomethyl)benzene

Recent Advances in the Application of 2-Bromo-1-fluoro-4-(isocyanatomethyl)benzene (CAS: 1186195-31-2) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-1-fluoro-4-(isocyanatomethyl)benzene (CAS: 1186195-31-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthetic utility, biological interactions, and emerging therapeutic applications.

Recent studies highlight the role of 2-bromo-1-fluoro-4-(isocyanatomethyl)benzene as a key intermediate in the synthesis of bioactive molecules. Its unique structural features—combining a reactive isocyanate group with halogen substituents—enable selective modifications, making it valuable for constructing complex pharmacophores. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its use in developing covalent inhibitors targeting cysteine residues in oncogenic proteins, with promising preclinical results against resistant cancer cell lines.

In drug delivery systems, researchers have exploited the isocyanate moiety of 1186195-31-2 for bioconjugation. A notable application includes its incorporation into antibody-drug conjugates (ADCs), where it facilitates stable linkage between monoclonal antibodies and cytotoxic payloads. This approach, detailed in a recent ACS Chemical Biology paper, showed enhanced tumor specificity and reduced off-target effects in murine models.

Mechanistic investigations reveal that the bromo-fluoro substitution pattern influences the compound’s metabolic stability. Comparative pharmacokinetic analyses (e.g., European Journal of Pharmaceutical Sciences, 2024) indicate slower hepatic clearance compared to non-halogenated analogs, suggesting advantages for prolonged drug action. However, challenges remain in optimizing its reactivity balance to minimize nonspecific binding.

Emerging safety data from toxicology screens (e.g., Chemical Research in Toxicology, 2023) underscore the need for careful handling due to potential respiratory sensitization from isocyanate exposure. Current Good Manufacturing Practice (cGMP) guidelines now recommend closed-system processing for large-scale applications.

Future directions include exploring 1186195-31-2 in PROTAC (proteolysis-targeting chimera) development, leveraging its dual functionality for E3 ligase recruitment. Preliminary results presented at the 2024 American Chemical Society meeting showed >70% target protein degradation in proof-of-concept studies, opening avenues for undruggable target modulation.

This compound’s evolving applications underscore its strategic value in medicinal chemistry. Ongoing research aims to expand its utility while addressing reactivity and safety constraints through structural analogs and novel synthetic methodologies.